1-(2-Fluorosulfonyloxyphenyl)-4-[2-(trifluoromethyl)phenyl]sulfonylpiperazine

• IUPAC Name: 1-(2-fluorosulfonyloxyphenyl)-4-[2-(trifluoromethyl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C17H16F4N2O5S2/c18-17(19,20)13-5-1-4-8-16(13)29(24,25)23-11-9-22(10-12-23)14-6-2-3-7-15(14)28-30(21,26)27/h1-8H,9-12H2
• InChI Key: DQYSDXVIWZSMSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2OS(=O)(=O)F)S(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H16F4N2O5S2
• Molecular Weight: 468.4 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceutical drugs due to its ability to increase solubility and bioavailability. The compound also contains a trifluoromethyl group, which is often used in drug design to improve stability and lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The trifluoromethyl group is electron-withdrawing, which could affect the reactivity of the compound.

Chemical Reactions Analysis

The compound could potentially undergo various reactions. For example, the trifluoromethyl group could potentially undergo oxidation or reduction reactions. The piperazine ring could also undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, while the piperazine ring could improve its solubility.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of a piperazine ring and a trifluoromethyl group, it could potentially have applications in pharmaceuticals.